4-(3-Diethylamino-1-oxo-propyl)-biphenyl

• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol
• IUPAC Name: 3-(diethylamino)-1-(4-phenylphenyl)propan-1-one
• InChI: InChI=1S/C19H23NO/c1-3-20(4-2)15-14-19(21)18-12-10-17(11-13-18)16-8-6-5-7-9-16/h5-13H,3-4,14-15H2,1-2H3
• InChI Key: RZUNNSSCMREJEY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC(=O)C1=CC=C(C=C1)C2=CC=CC=C2

Description

4-(3-Diethylamino-1-oxo-propyl)-biphenyl is a useful research compound. Its molecular formula is C19H23NO and its molecular weight is 281.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 g of biphenyl methyl ketone, 10 g of paraformaldehyde and 30 g of diethylamine hydrochloride were heated under reflux for 6 hours in 200 ml of absolute ethanol and in the presence of 1 ml of 10 N hydrochloric acid. On cooling, a mixture of the reaction product in the form of its hydrochloride and of the initial ketone crystallized from the reaction mixture. These were separated by treating the mixture with 500 ml of 10% hydrochloric acid and the aqueous solution was extracted with ethyl acetate. The organic phase was disposed of and the aqueous phase was made alkaline by the addition of 10 N aqueous soda. The liberated base was finally extracted with ether. After drying the ethereal solution with sodium sulphate and evaporating the ether, 4-(3-diethylamino-1-oxo-propyl)-biphenyl was obtained in the form of a yellow oil and in a yield of 55%.